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Compound of Interest

Compound Name: 4-benzyloxazolidin-2-one

Cat. No.: B1585150

An In-depth Technical Guide to 4-Benzyloxazolidin-2-one: Properties, Synthesis, and
Applications in Asymmetric Synthesis

Introduction

4-Benzyloxazolidin-2-one is a cornerstone chiral auxiliary in the field of modern organic
chemistry.[1] Available as two distinct enantiomers, (R)-4-benzyl-2-oxazolidinone and (S)-4-
benzyl-2-oxazolidinone, this compound provides chemists with a powerful tool for controlling
stereochemistry in a wide array of chemical transformations.[1][2] Its rigid heterocyclic
structure, combined with the sterically demanding benzyl group at the C4 position, allows for
exceptional facial selectivity in reactions involving prochiral substrates.[3] This guide offers a
comprehensive overview of the physical and chemical properties of 4-benzyloxazolidin-2-one,
its synthesis, and its critical role in asymmetric synthesis, providing researchers and drug
development professionals with a detailed technical resource. Its applications are extensive,
ranging from the synthesis of natural products to the development of novel active
pharmaceutical ingredients (APIs), including HIV protease inhibitors and antitumor agents.[2][4]

Physical and Spectroscopic Properties

The physical properties of 4-benzyloxazolidin-2-one are well-documented, making it a reliable
and predictable reagent in the laboratory. It typically appears as a white to off-white crystalline
powder.[2][5] The two enantiomers are distinguished primarily by their opposite optical rotation.

Table 1: Physical Properties of 4-Benzyloxazolidin-2-one
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Property

(R)-4-Benzyloxazolidin-2-
one

(S)-4-Benzyloxazolidin-2-
one

CAS Number

102029-44-7[4][6]

90719-32-7[5][7][8]

Molecular Formula

C10H11NO2[2][6][9]

C10H11NO2[10][11][12]

Molecular Weight 177.20 g/mol [2][9][13] 177.20 g/mol [10][12]
White to almost white White to off-white powder or
Appearance .
crystalline powder[2][14] crystals[5][7][10]
Melting Point 88-90 °C[2][6] 86-88 °C[10] / 87-90 °C[5]
Boiling Point ~309 °C (rough estimate)[2][6] ~321 °C[5][10]
) ~1.16 g/cm?3 (rough estimate)
Density ~1 g/cm3[5][10]
[2][6]
Insoluble in water; Soluble in
- Chloroform, Dichloromethane, Insoluble in water; Soluble in
Solubility

Ethyl Acetate, DMSO, Acetone.

[2](6][14][15]

Chloroform, Methanol.[10][16]

Optical Rotation

[a] +62° to +64° (c=1,
Chloroform)[2][14]

[a] -63° to -64.8° (c=1,
Chloroform)[7]

pKa

12.78 + 0.40 (Predicted)[2][6]

12.78 (Predicted)[10]

Table 2: Spectroscopic Data Summary
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Spectroscopy Data Interpretation

Spectral data available for both (R) and (S)
1H NMR enantiomers confirms the molecular structure.
[17][18]

Data is available and consistent with the
13C NMR _
assigned structure.[19]

FTIR and ATR-IR spectra are available, showing
IR Spectroscopy characteristic peaks for the functional groups
present.[9][11]

GC-MS data shows a top peak at m/z 86,
Mass Spectrometry consistent with the fragmentation of the

molecule.[9]

R Spect FT-Raman spectra are available for further
aman Spectroscopy o
structural characterization.[9]

Chemical Properties and Applications in
Asymmetric Synthesis

The utility of 4-benzyloxazolidin-2-one stems from its function as a chiral auxiliary. By
temporarily attaching it to a prochiral substrate, one can direct subsequent reactions to occur
on a specific face of the molecule, thereby creating a new stereocenter with a high degree of
control.

Synthesis of 4-Benzyloxazolidin-2-one

The most common route to synthesize this chiral auxiliary starts from the readily available and
inexpensive amino acid, L-phenylalanine, to produce the (R)-enantiomer.[20] The process
involves two primary steps: reduction of the carboxylic acid to an alcohol, followed by
cyclization to form the oxazolidinone ring.

Experimental Protocol: Synthesis of (R)-4-Benzyloxazolidin-2-one from L-Phenylalanine[20]

Step 1: Reduction of L-Phenylalanine to (S)-2-Amino-3-phenyl-1-propanol
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In a three-neck flask equipped with a dropping funnel and a mechanical stirrer, prepare a
suspension of Lithium Aluminum Hydride (LiAlH4, 1.1 eq) in anhydrous Tetrahydrofuran
(THF) and cool the mixture in an ice-water bath (<15°C).[20]

Slowly add a solution of L-phenylalanine (1.0 eq) in anhydrous THF to the LiAlHa
suspension.[21]

After the addition is complete, allow the reaction to warm to room temperature and stir for 3
hours.[20]

Carefully quench the reaction by the dropwise addition of methanol, ensuring the
temperature does not exceed 30°C.[20]

Slowly add water and a 20% NaOH solution, then stir for 30 minutes.[20]

Filter the resulting solid and concentrate the solvent to obtain the crude amino alcohol.
Recrystallization from methanol can be performed for purification.[21]

Step 2: Cyclization to (R)-4-Benzyl-2-oxazolidinone

Dissolve the amino alcohol intermediate in a suitable solvent.
Add a cyclizing agent such as diethyl carbonate.[20]

Add a base, like sodium ethoxide, dropwise at an elevated temperature to facilitate the ring-
closing reaction.[20]

After the reaction is complete, work up the mixture by adding ethyl acetate and petroleum
ether to precipitate the product.[20]

Filter and dry the white solid to obtain (R)-4-Benzyl-2-oxazolidinone with a typical overall
yield of around 66%.[20]
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Step 1: Reduction

L-Phenylalanine

1. LiAlH4, THF
2. Quench (MeOH, H20)

(S)-2-Amino-3-phenyl-1-propanol

Step 2: Cyclization

(S)-2-Amino-3-phenyl-1-propanol

Diethyl Carbonate,
Sodium Ethoxide

(R)-4-Benzyl-2-oxazolidinone

Buz2BOTf, DIPEA

Add Aldehyde
(R-CHO)

Syn-Aldol Adduct
(High d.e)
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N-Acryloyl-(R)-4-benzyl-
2-oxazolidinone

Lewis Acid
(e.g., Et2AICI)

Rigid Chelated Diene
Intermediate (e.g., Cyclopentadiene)

[4+2] Transition State
(Attack from less
hindered face)

Diels-Alder Adduct
(High Diastereoselectivity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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